3-[(4-chlorophenyl)amino]-1-(3,4-dimethoxyphenyl)-3-phenyl-1-propanone

• IUPAC Name: 3-(4-chloroanilino)-1-(3,4-dimethoxyphenyl)-3-phenylpropan-1-one
• InChI: InChI=1S/C23H22ClNO3/c1-27-22-13-8-17(14-23(22)28-2)21(26)15-20(16-6-4-3-5-7-16)25-19-11-9-18(24)10-12-19/h3-14,20,25H,15H2,1-2H3
• InChI Key: RNMUQROMCMMODW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CC(C2=CC=CC=C2)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C23H22ClNO3
• Molecular Weight: 395.9 g/mol

Description

3-[(4-chlorophenyl)amino]-1-(3,4-dimethoxyphenyl)-3-phenyl-1-propanone, also known as 4'-chloro-α,α-dimethylphenethylamine (4-CDMA), is a chemical compound that belongs to the class of phenethylamines. It has gained attention in the scientific community due to its potential use as a research chemical, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-CDMA is not fully understood, but it is believed to act as a serotonin reuptake inhibitor (SRI) by binding to the SERT and preventing the reuptake of serotonin. This leads to an increase in serotonin levels in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-CDMA have been studied in animal models. It has been shown to increase extracellular levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase locomotor activity and induce hyperthermia in rats. These effects suggest that 4-CDMA has potential as a psychostimulant and may have therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-CDMA in lab experiments is its high affinity for the SERT, which makes it a useful tool for studying the role of serotonin in the brain. However, one limitation is that its effects on other neurotransmitters such as dopamine and norepinephrine may complicate the interpretation of results. Additionally, the potential for abuse and toxicity of 4-CDMA should be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for research on 4-CDMA. One area of interest is its potential therapeutic applications in the treatment of neurological disorders such as depression, anxiety, and addiction. Another area of interest is its potential as a tool for studying the role of serotonin in the brain. Further research is needed to fully understand the mechanism of action and biochemical and physiological effects of 4-CDMA, as well as its potential for abuse and toxicity.

Scientific Research Applications

4-CDMA has been used in scientific research to study its effects on the central nervous system. It has been shown to have a high affinity for the serotonin transporter (SERT), which is responsible for the reuptake of serotonin in the brain. This makes 4-CDMA a potential tool for studying the role of serotonin in various neurological disorders such as depression, anxiety, and addiction.